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Compound of Interest

Compound Name: Dimethyl oxobenzo dioxasilane

Cat. No.: B100100

"Dimethyl Oxobenzo Dioxasilane": A Review of
Its Applications Beyond a Silylating Agent

Initial searches for "Dimethyl oxobenzo dioxasilane" as a silylating agent in organic
chemistry have not yielded specific literature detailing its use for this purpose. The available
data primarily points to its application within the cosmetics and personal care industry, where it
functions as a conditioning agent.

This document provides a summary of the known applications of "Dimethyl oxobenzo
dioxasilane," drawing from its use in commercial products and patents. While its role as a
traditional silylating agent in synthetic organic chemistry is not documented in the provided
search results, its chemical nature suggests potential reactivity that is leveraged in formulation
science.

Application in Cosmetics and Personal Care

"Dimethyl oxobenzo dioxasilane" is utilized in a variety of cosmetic products, primarily for its
beneficial effects on skin, hair, and nails.

1. Nail Care: The compound is a key ingredient in numerous nail care products, including
hardeners, repair treatments, and polishes.[1][2][3] It is purported to strengthen and protect
nails, making them more resistant to splitting and breaking.[4]
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2. Hair Care: In hair care formulations, "Dimethyl oxobenzo dioxasilane" is described as a
hair growth promoter and an anti-hair loss agent.[5] It also serves as a conditioning agent,
helping to improve the texture and appearance of damaged hair.[6]

3. Skin Care: As a skin conditioning agent, it helps to maintain the skin in good condition.[7]
Some sources also attribute antioxidant, anti-inflammatory, and soothing properties to this
ingredient.[5]

Commercial Formulations

"Dimethyl oxobenzo dioxasilane" can be found in a range of commercially available
products, often as part of a proprietary blend. For instance, it is available as a 10% solution in
ethylhexyl palmitate.[6]

Logical Relationship of Applications

The diverse applications of "Dimethyl oxobenzo dioxasilane" in the cosmetic industry stem
from its chemical structure, which allows it to impart protective and conditioning benefits.

Dimethyl Oxobenzo Dioxasilane

Cosmetic & Personal Care Applications
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Figure 1. Overview of "Dimethyl oxobenzo dioxasilane" applications.

Conclusion
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While the initial query focused on the application of "Dimethyl oxobenzo dioxasilane" as a
silylating agent in organic chemistry, the available information indicates its primary utility is
within the cosmetics industry. Its role as a conditioning and strengthening agent for hair, skin,
and nails is well-documented in patents and commercial product literature. There is currently
no substantial evidence in the provided search results to support its use as a conventional
silylating agent for protecting functional groups in synthetic organic chemistry. Researchers and
professionals in drug development should note this distinction in its known applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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